2-chloro-N,N-dimethyl-3-nitro-aniline
Cat. No. B8631952
M. Wt: 200.62 g/mol
InChI Key: SVODKDLZITYQHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][N:2]([c:3]1[cH:4][c:5]([N+:9](=[O:10])[O-:11])[cH:6][cH:7][cH:8]1)[CH3:12].[Cl:13][N:14]1[C:15](=[O:16])[CH2:17][CH2:18][C:19]1=[O:20].[O:21]=[CH:22][N:23]([CH3:24])[CH3:25]>>[CH3:1][N:2]([c:3]1[c:4]([Cl:13])[c:5]([N+:9](=[O:10])[O-:11])[cH:6][cH:7][cH:8]1)[CH3:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)c1cccc([N+](=O)[O-])c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C)c1cccc([N+](=O)[O-])c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
